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Compound Name: Amaranth Red 2

Cat. No.: B1171559 Get Quote

An In-depth Technical Guide to the History and Discovery of FD&C Red No. 2 (Amaranth)

Introduction
FD&C Red No. 2, known scientifically as amaranth, is a synthetic, dark red azo dye. For much

of the 20th century, it was one of the most widely used color additives in foods, drugs, and

cosmetics in the United States. Its history is marked by its early development from industrial

byproducts, its extensive use due to its stability and low cost, and a protracted regulatory

debate that culminated in its ban by the U.S. Food and Drug Administration (FDA) in 1976 due

to safety concerns. This document provides a detailed technical overview of the history,

chemical properties, pivotal toxicological studies, and the regulatory journey of FD&C Red No.

2.

Discovery and Chemical Properties
FD&C Red No. 2 was first developed in Europe in the late 19th century. Historical records

indicate its synthesis by H. Baum in 1878[1] or O. Knecht in 1886[2]. The dye belongs to the

class of azo dyes, characterized by the presence of a nitrogen-nitrogen double bond (N=N)

functional group.

Initially, like other azo dyes, amaranth was manufactured from coal tar, a byproduct of coal

processing.[1][3] In the modern era, its synthesis is more likely to be derived from petroleum

byproducts.[3][4] The name "amaranth" was inspired by the reddish color of the amaranth

grain, a plant known for its vibrant hue.[3][5]
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FD&C Red No. 2 is an anionic dye that typically exists as a trisodium salt.[3] Its key properties

are summarized in the table below.

Property Value Reference

IUPAC Name

Trisodium (4E)-3-oxo-4-[(4-

sulfonate-1-

naphthyl)hydrazono]naphthale

ne-2,7-disulfonate

[3]

Common Names

Amaranth, Red Dye No. 2, C.I.

Food Red 9, Acid Red 27,

E123

[1][3]

CAS Number 915-67-3 [1]

Chemical Formula C₂₀H₁₁N₂Na₃O₁₀S₃ [1][3]

Molar Mass 604.47 g/mol [3]

Appearance
Dark red, reddish-brown, or

purple water-soluble powder
[3]

Solubility

Soluble in water, glycerol,

propylene glycol; Insoluble in

most organic solvents

[1]

Absorption Max (λmax) ~520 nm in aqueous solution [3]

Decomposition
Decomposes at 120 °C without

melting
[3]

Regulatory History and Ban
The regulation of color additives in the United States began in the late 19th and early 20th

centuries.[6] FD&C Red No. 2 was one of the first colorants permitted for use in food under the

Pure Food and Drugs Act of 1906.[6][7] However, growing concerns over the safety of synthetic

additives led to new legislation. The Federal Food, Drug, and Cosmetic Act of 1938 mandated

safety testing for color additives.[8][9]
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A pivotal moment came with the 1960 Color Additive Amendments, which required the FDA to

re-evaluate all commercially used color additives for safety.[10] This legislation contained the

Delaney Clause, which prohibited the approval of any additive found to induce cancer in

humans or animals.[11]

Under the 1960 amendments, FD&C Red No. 2 was placed on a "provisional list," allowing its

continued use while scientific investigations into its safety were completed.[3][10] The

provisional status of Red No. 2 was extended 14 times over the following years, a point of

significant public and scientific controversy.[3][10]

The timeline below illustrates the key regulatory milestones for FD&C Red No. 2.
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1906
Pure Food and Drugs Act

Red No. 2 permitted for use.

1938
FD&C Act

Mandates safety testing for color additives.

Increased Oversight

1960
Color Additive Amendments

Red No. 2 placed on provisional list.

Re-evaluation Mandate

1971
Soviet Studies Published

Link the dye to cancer in rats.

Provisional Use Period

1972
FDA Proposes Limits

Concerns about safety lead to proposed restrictions.

Safety Questions Arise

1976
FDA BAN

Use in food, drugs, and cosmetics is prohibited.

Inconclusive FDA Studies & Public Pressure
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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